![molecular formula C9H5BrFN B064740 2-Bromo-6-fluoroquinoline CAS No. 159870-91-4](/img/structure/B64740.png)
2-Bromo-6-fluoroquinoline
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Overview
Description
2-Bromo-6-fluoroquinoline, also known as 2-Bromo-6-fluoro-3-methylquinoline, is a halogenated quinoline derivative that has been used in a variety of scientific research applications. This compound is a colorless liquid with a sweet smell and has a melting point of -8°C. This compound is of interest due to its unique properties and its potential applications in a variety of fields.
Scientific Research Applications
Chemical Synthesis and Functionalization
2-Bromo-6-fluoroquinoline serves as a versatile building block in organic synthesis, enabling the introduction of functional groups through metalation and functionalization sequences. This compound has been successfully utilized to synthesize carboxylic acids and their derivatives with excellent yields, demonstrating its potential in the development of complex organic molecules (Ondi, Volle, & Schlosser, 2005). Additionally, it is a key intermediate in drug discovery processes, where modifications to its structure have led to improved synthesis routes and yields for pharmaceutical compounds (Nishimura & Saitoh, 2016).
Antimicrobial Drug Synthesis
Halogenated quinolines, including this compound derivatives, are crucial in antimicrobial drug discovery. Their synthesis has been optimized to provide key building blocks for the development of antibiotics, highlighting their importance in addressing microbial resistance (Flagstad, Petersen, Hinnerfeldt, Givskov, & Nielsen, 2014). The antimicrobial activity of new quinoline derivatives synthesized from this compound has been extensively studied, showing significant antibacterial and antifungal effects, which underscores the potential of these compounds in therapeutic applications (Desai, Rajpara, & Joshi, 2012).
Cancer Research
In cancer research, this compound derivatives have been identified as promising candidates for imaging and therapy. Studies have focused on synthesizing high-affinity ligands for σ2-receptors, which are upregulated in proliferating tumor cells. These ligands, labeled with radioactive bromine, have shown potential for positron emission tomography (PET) imaging of solid tumors, providing a non-invasive method to diagnose and monitor cancer progression (Rowland, Tu, Xu, Ponde, Mach, & Welch, 2006).
Safety and Hazards
2-Bromo-6-fluoroquinoline is considered hazardous according to the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200) . It has been associated with acute oral toxicity, acute dermal toxicity, acute inhalation toxicity, skin corrosion/irritation, serious eye damage/eye irritation, and specific target organ toxicity (single exposure), with the respiratory system being the target organ .
Mechanism of Action
Target of Action
It’s known that quinolines, the family to which this compound belongs, often target various enzymes and exhibit antibacterial, antineoplastic, and antiviral activities .
Mode of Action
Quinolines generally work by inhibiting bacterial dna-gyrase, thereby disrupting bacterial reproduction .
Biochemical Pathways
Quinolines are known to affect the dna replication process in bacteria by inhibiting the dna-gyrase enzyme .
Pharmacokinetics
It’s known that quinolines generally have high gi absorption and are bbb permeant .
Result of Action
Quinolines are known to exhibit antibacterial, antineoplastic, and antiviral activities by inhibiting various enzymes .
Action Environment
It’s known that the success of suzuki–miyaura coupling, a reaction often used in the synthesis of such compounds, originates from a combination of exceptionally mild and functional group tolerant reaction conditions, with a relatively stable, readily prepared and generally environmentally benign organoboron reagent .
Biochemical Analysis
Biochemical Properties
Quinolines are known to interact with various enzymes and proteins . The nature of these interactions is often dependent on the specific structure of the quinoline derivative. For example, some quinolines are known to inhibit various enzymes, contributing to their antibacterial and antineoplastic activities .
Cellular Effects
Quinolines and their derivatives are known to influence cell function in various ways . For example, they can impact cell signaling pathways, gene expression, and cellular metabolism .
Molecular Mechanism
Quinolines often exert their effects at the molecular level through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .
Temporal Effects in Laboratory Settings
It is known that the compound is stable under normal conditions .
Metabolic Pathways
Quinolines are known to interact with various enzymes and cofactors .
Transport and Distribution
Quinolines are known to be transported and distributed within cells and tissues in various ways .
Subcellular Localization
Quinolines and their derivatives can be directed to specific compartments or organelles based on their targeting signals or post-translational modifications .
Properties
IUPAC Name |
2-bromo-6-fluoroquinoline |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H5BrFN/c10-9-4-1-6-5-7(11)2-3-8(6)12-9/h1-5H |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GEDXYXFMKSPTLS-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=CC(=N2)Br)C=C1F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H5BrFN |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20595867 |
Source
|
Record name | 2-Bromo-6-fluoroquinoline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20595867 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
226.04 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
159870-91-4 |
Source
|
Record name | 2-Bromo-6-fluoroquinoline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20595867 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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